Cas no 1020951-24-9 (2-(4-Fluorophenyl)ethyl(2-methylpropyl)amine)

2-(4-Fluorophenyl)ethyl(2-methylpropyl)amine is a fluorinated phenethylamine derivative with potential applications in pharmaceutical and chemical research. Its structure features a 4-fluorophenyl group linked to an ethylamine backbone, further substituted with a 2-methylpropyl (isobutyl) moiety. This compound may serve as an intermediate in the synthesis of bioactive molecules, particularly those targeting neurological or receptor-based pathways. The fluorine atom enhances metabolic stability and lipophilicity, potentially improving bioavailability. The branched alkyl group may influence steric interactions, affecting binding affinity in target systems. Researchers value this compound for its versatility in medicinal chemistry, particularly in structure-activity relationship studies. Proper handling and storage are required due to its amine functionality.

2-(4-Fluorophenyl)ethyl(2-methylpropyl)amine structure

1020951-24-9 structure

Product Name:2-(4-Fluorophenyl)ethyl(2-methylpropyl)amine

CAS No:1020951-24-9

MF:C₁₂H₁₈FN

MW:195.276426792145

MDL:MFCD11141716

CID:4568046

PubChem ID:28441301

Update Time:2025-06-07

2-(4-Fluorophenyl)ethyl(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

- [2-(4-fluorophenyl)ethyl](2-methylpropyl)amine
- N-[2-(4-fluorophenyl)ethyl]-2-methylpropan-1-amine
- Z90518529
- 2-(4-Fluorophenyl)ethyl(2-methylpropyl)amine
- MDL： MFCD11141716
- Inchi： 1S/C12H18FN/c1-10(2)9-14-8-7-11-3-5-12(13)6-4-11/h3-6,10,14H,7-9H2,1-2H3
- InChI Key： KJIGKKNHRXPSJR-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CCNCC(C)C

Computed Properties

Exact Mass: 195.142328g/mol
Monoisotopic Mass: 195.142328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 12
Molecular Weight: 195.28g/mol

2-(4-Fluorophenyl)ethyl(2-methylpropyl)amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(4-Fluorophenyl)ethyl(2-methylpropyl)amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B436215-50mg	[2-(4-Fluorophenyl)ethyl](2-methylpropyl)amine	1020951-24-9		50mg	$ 70.00	2022-06-07
TRC	B436215-100mg	[2-(4-Fluorophenyl)ethyl](2-methylpropyl)amine	1020951-24-9		100mg	$ 95.00	2022-06-07
TRC	B436215-500mg	[2-(4-Fluorophenyl)ethyl](2-methylpropyl)amine	1020951-24-9		500mg	$ 365.00	2022-06-07
Enamine	EN300-32706-0.05g	[2-(4-fluorophenyl)ethyl](2-methylpropyl)amine	1020951-24-9	95%	0.05g	$65.0	2023-09-04
Enamine	EN300-32706-0.1g	[2-(4-fluorophenyl)ethyl](2-methylpropyl)amine	1020951-24-9	95%	0.1g	$96.0	2023-09-04
Enamine	EN300-32706-0.25g	[2-(4-fluorophenyl)ethyl](2-methylpropyl)amine	1020951-24-9	95%	0.25g	$136.0	2023-09-04
Enamine	EN300-32706-0.5g	[2-(4-fluorophenyl)ethyl](2-methylpropyl)amine	1020951-24-9	95%	0.5g	$256.0	2023-09-04
Enamine	EN300-32706-1.0g	[2-(4-fluorophenyl)ethyl](2-methylpropyl)amine	1020951-24-9	95%	1g	$0.0	2023-06-08
Enamine	EN300-32706-2.5g	[2-(4-fluorophenyl)ethyl](2-methylpropyl)amine	1020951-24-9	95%	2.5g	$697.0	2023-09-04
Enamine	EN300-32706-5.0g	[2-(4-fluorophenyl)ethyl](2-methylpropyl)amine	1020951-24-9	95%	5.0g	$1033.0	2023-02-14